N-cyclopropyl-5-[4-(2-fluorophenyl)piperazine-1-carbonyl]furan-2-sulfonamide

• IUPAC Name: N-cyclopropyl-5-[4-(2-fluorophenyl)piperazine-1-carbonyl]furan-2-sulfonamide
• InChI: InChI=1S/C18H20FN3O4S/c19-14-3-1-2-4-15(14)21-9-11-22(12-10-21)18(23)16-7-8-17(26-16)27(24,25)20-13-5-6-13/h1-4,7-8,13,20H,5-6,9-12H2
• InChI Key: MJSZDPDMBTVXGK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NS(=O)(=O)C2=CC=C(O2)C(=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C18H20FN3O4S
• Molecular Weight: 393.4 g/mol

Description

N-cyclopropyl-5-[4-(2-fluorophenyl)piperazine-1-carbonyl]furan-2-sulfonamide, commonly referred to as CFPF, is an important synthetic compound found in a variety of applications. CFPF is a highly versatile molecule that has been used in a wide range of scientific research applications, such as organic synthesis, drug discovery, and drug delivery. CFPF is also an important intermediate in the synthesis of various pharmaceuticals.

Scientific Research Applications

CFPF has been used in a variety of scientific research applications, such as organic synthesis, drug discovery, and drug delivery. CFPF has been used in the synthesis of several important pharmaceuticals, such as the anti-cancer drug Taxol, the anti-inflammatory drug Celecoxib, and the antifungal drug Voriconazole. CFPF has also been used in the synthesis of various peptides, such as the peptide hormone oxytocin, as well as in the synthesis of various small molecules, such as the antimalarial drug artemisinin. CFPF has also been used in the synthesis of various dyes, such as the fluorescent dye coumarin.

Mechanism of Action

The mechanism of action of CFPF is not fully understood. However, it is believed that CFPF acts as an inhibitor of certain enzyme activities, such as the enzyme phosphodiesterase 4 (PDE4). PDE4 is an enzyme that is involved in the regulation of cell signaling pathways and the regulation of inflammatory responses. By inhibiting the activity of PDE4, CFPF can reduce inflammation and modulate cell signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of CFPF are not fully understood. However, CFPF has been shown to modulate the activity of certain enzymes, such as PDE4, as well as modulate the activity of certain cell signaling pathways. In addition, CFPF has been shown to reduce inflammation and modulate the immune response.

Advantages and Limitations for Lab Experiments

The main advantage of using CFPF in lab experiments is its versatility. CFPF can be used in a variety of scientific research applications, such as organic synthesis, drug discovery, and drug delivery. CFPF is also an important intermediate in the synthesis of various pharmaceuticals. However, one of the main limitations of using CFPF in lab experiments is its toxicity. CFPF is a highly toxic compound and should be handled with caution.

Future Directions

The future of CFPF is promising, as it has a wide range of potential applications. CFPF has the potential to be used in the synthesis of various pharmaceuticals, as well as in the synthesis of various peptides and small molecules. CFPF could also be used in the development of new drugs and drug delivery systems. In addition, CFPF could be used in the development of new dyes and other compounds for use in various scientific research applications.

Synthesis Methods

CFPF can be synthesized through a variety of methods, such as the addition of a fluorine atom to the piperazine ring of the compound. The most common method of synthesizing CFPF is through the use of a palladium-catalyzed cross-coupling reaction. This reaction requires the use of a palladium catalyst, such as Pd(OAc)2, and a boronic acid, such as 4-(2-fluorophenyl)piperazine-1-boronic acid. The reaction is conducted in a solvent, such as DMF or DMSO, at a temperature of around 100°C. The reaction produces a high yield of CFPF, which can then be purified using a variety of methods, such as column chromatography or recrystallization.